N-(furan-2-ylmethyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide
• InChI: InChI=1S/C17H16N2O4/c1-22-15-6-2-5-14-13(15)7-8-19(17(14)21)11-16(20)18-10-12-4-3-9-23-12/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key: LAVRWSIPQAJMHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NCC3=CC=CO3
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol
• CAS No.: 868223-70-5

Description

N-(furan-2-ylmethyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide is a useful research compound. Its molecular formula is C17H16N2O4 and its molecular weight is 312.325. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of derivatives related to "N-(furan-2-ylmethyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide" has been a subject of interest due to their potential pharmacological activities. For instance, a study focused on the one-pot synthesis of N -((6-bromo-2-methoxyquinolin-3-yl)(phenyl)methyl)- N -(furan-2-yl-methyl)-2-morpholinoacetamide and its characterization via crystal X-ray diffraction, showcasing its structural integrity and confirming its molecular structure through spectroscopic techniques like IR, and NMR. The study further delved into the optimized geometric bond lengths and bond angles using density functional theory (DFT), comparing them with X-ray diffraction values to affirm the experimental molecular structures are well-represented computationally. The geometrical parameters of these compounds were found to be similar to those of some reported derivatives, indicating a consistency in structural features among related compounds (Bai et al., 2011).

Pharmacological Applications

Antituberculosis Activity

The aforementioned derivatives exhibited promising in vitro anti-tuberculosis activities, suggesting a potential avenue for therapeutic application in combating tuberculosis infections. This opens up new possibilities for the use of furan-2-ylmethyl and isoquinolin-2-yl acetamide derivatives in medicinal chemistry, particularly in the development of novel antituberculosis agents (Bai et al., 2011).

Anticancer and Antimicrobial Activities

Other studies have explored the synthesis and biological evaluation of various derivatives for their anticancer and antimicrobial activities. For instance, compounds exhibiting modifications in the furan and isoquinoline moieties have shown significant biological activities, including antimicrobial properties against various pathogens and cytotoxic effects against cancer cell lines. This suggests a potential for these compounds in the development of new anticancer and antimicrobial therapies, highlighting the versatility of this compound derivatives in addressing a range of diseases (Horishny, Arshad, & Matiychuk, 2021).